Cas no 439107-78-5 (1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone)

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone structure

439107-78-5 structure

Product Name:1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone

CAS No:439107-78-5

MF:C₁₅H₁₉N₅O₂

MW:301.343662500381

CID:5026087

Update Time:2023-08-25

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
- Oprea1_146186
- MLS000720536
- HMS2717C16
- SMR000336048
- 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
- 1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
- Inchi： 1S/C15H19N5O2/c1-22-14-4-2-13(3-5-14)18-6-8-19(9-7-18)15(21)10-20-12-16-11-17-20/h2-5,11-12H,6-10H2,1H3
- InChI Key： ZUQRIMWZEFQGEE-UHFFFAOYSA-N
- SMILES： O=C(CN1C=NC=N1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 365
XLogP3: 1.2
Topological Polar Surface Area: 63.5

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	3T-0914-1MG	1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone	439107-78-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	3T-0914-5MG	1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone	439107-78-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	3T-0914-10MG	1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone	439107-78-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	3T-0914-50MG	1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone	439107-78-5	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	3T-0914-100MG	1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone	439107-78-5	>90%	100mg	£110.00	2025-02-09

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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